molecular formula C4H4Na2O6 B15141826 disodium;(2R,3R)-2,3-dihydroxybutanedioate

disodium;(2R,3R)-2,3-dihydroxybutanedioate

Cat. No.: B15141826
M. Wt: 194.05 g/mol
InChI Key: HELHAJAZNSDZJO-OLXYHTOASA-L
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Description

Disodium;(2R,3R)-2,3-dihydroxybutanedioate, also known as disodium tartrate dihydrate, is a chemical compound with the molecular formula C4H4Na2O6. It is a white crystalline powder that is commonly used in various industrial and scientific applications. This compound is a disodium salt of tartaric acid and is known for its solubility in water and its ability to act as a chelating agent.

Properties

Molecular Formula

C4H4Na2O6

Molecular Weight

194.05 g/mol

IUPAC Name

disodium;(2R,3R)-2,3-dihydroxybutanedioate

InChI

InChI=1S/C4H6O6.2Na/c5-1(3(7)8)2(6)4(9)10;;/h1-2,5-6H,(H,7,8)(H,9,10);;/q;2*+1/p-2/t1-,2-;;/m1../s1

InChI Key

HELHAJAZNSDZJO-OLXYHTOASA-L

Isomeric SMILES

[C@@H]([C@H](C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Na+]

Canonical SMILES

C(C(C(=O)[O-])O)(C(=O)[O-])O.[Na+].[Na+]

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

Disodium;(2R,3R)-2,3-dihydroxybutanedioate can be synthesized through the neutralization of tartaric acid with sodium hydroxide. The reaction typically involves dissolving tartaric acid in water and gradually adding sodium hydroxide until the pH reaches a neutral level. The resulting solution is then evaporated to obtain the crystalline disodium tartrate dihydrate.

Industrial Production Methods

In industrial settings, this compound is produced by reacting tartaric acid with sodium carbonate or sodium bicarbonate. The reaction is carried out in aqueous solution, and the product is crystallized out by cooling the solution. The crystals are then filtered, washed, and dried to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

Disodium;(2R,3R)-2,3-dihydroxybutanedioate undergoes various chemical reactions, including:

    Oxidation: It can be oxidized to form tartaric acid derivatives.

    Reduction: It can be reduced to form dihydroxybutanedioic acid.

    Substitution: It can undergo substitution reactions with other chemical reagents.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Reducing agents such as sodium borohydride can be used.

    Substitution: Various nucleophiles can be used for substitution reactions under mild conditions.

Major Products Formed

    Oxidation: Tartaric acid derivatives.

    Reduction: Dihydroxybutanedioic acid.

    Substitution: Substituted tartaric acid compounds.

Scientific Research Applications

Disodium;(2R,3R)-2,3-dihydroxybutanedioate has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of disodium;(2R,3R)-2,3-dihydroxybutanedioate involves its ability to chelate metal ions. This chelation process helps in stabilizing metal ions in solution and prevents them from participating in unwanted side reactions. The compound can also act as a buffering agent, maintaining the pH of solutions within a desired range.

Comparison with Similar Compounds

Disodium;(2R,3R)-2,3-dihydroxybutanedioate is similar to other tartaric acid salts, such as:

  • Monosodium tartrate
  • Dipotassium tartrate
  • Monopotassium tartrate

Uniqueness

What sets this compound apart from its similar compounds is its specific solubility properties and its ability to act as a chelating agent. Its unique stereochemistry also plays a role in its specific applications in scientific research and industry .

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